Cas no 235083-55-3 (Benzenemethanamine, a-ethyl-4-methoxy-, (aR)-)

• Product Name: Benzenemethanamine, a-ethyl-4-methoxy-, (aR)-
• CAS No: 235083-55-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 245410
• PubChem ID: 2496560
• Update Time: 2024-10-30

Benzenemethanamine, a-ethyl-4-methoxy-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-ethyl-4-methoxy-, (aR)-
• (+)-1-(4-Methoxyphenyl)propylamine
• N10941
• (R)-1-(4-Methoxyphenyl)-1-propanamine
• SCHEMBL15157329
• (R)-1-(4-METHOXYPHENYL)PROPAN-1-AMINE
• 235083-55-3
• AKOS012669965
• AKOS015842053
• (1R)-1-(4-methoxyphenyl)propan-1-amine
• MFCD06761812
• DB-223360

• Inchi： 1S/C10H15NO/c1-3-10(11)8-4-6-9(12-2)7-5-8/h4-7,10H,3,11H2,1-2H3/t10-/m1/s1
• InChI Key： WOEIOKRLEJXFEF-SNVBAGLBSA-N
• SMILES： O(C)C1C=CC(=CC=1)[C@@H](CC)N

Computed Properties

• Exact Mass: 165.115
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų